Cas no 37033-21-9 (5-cyclohexyl-6-methylpyrimidine-2,4-diamine)

• Product Name: 5-cyclohexyl-6-methylpyrimidine-2,4-diamine
• CAS No: 37033-21-9
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• MDL: MFCD24624847
• CID: 921907
• PubChem ID: 169849
• Update Time: 2025-09-27

5-cyclohexyl-6-methylpyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2,4-diamino-5-cyclohexyl-6-methylpyrimidine
• 5-cyclohexyl-6-methylpyrimidine-2,4-diamine
• 2,4-pyrimidinediamine, 5-cyclohexyl-6-methyl-
• 37033-21-9
• DTXSID40190535
• SCHEMBL6473619
• CHEMBL135673
• PCME

• MDL： MFCD24624847
• Inchi： 1S/C11H18N4/c1-7-9(8-5-3-2-4-6-8)10(12)15-11(13)14-7/h8H,2-6H2,1H3,(H4,12,13,14,15)
• InChI Key： JWZQBEUBJXSDPP-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C(C=1C)C1CCCCC1)N

Computed Properties

• Exact Mass: 206.15334
• Monoisotopic Mass: 206.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.159
• Boiling Point: 418.6°C at 760 mmHg
• Flash Point: 236.4°C
• Refractive Index: 1.608
• PSA: 77.82

Additional information on 5-cyclohexyl-6-methylpyrimidine-2,4-diamine

Comprehensive Overview of 5-cyclohexyl-6-methylpyrimidine-2,4-diamine (CAS No. 37033-21-9): Properties, Applications, and Industry Insights

5-cyclohexyl-6-methylpyrimidine-2,4-diamine (CAS No. 37033-21-9) is a specialized organic compound belonging to the pyrimidine class, a heterocyclic aromatic ring structure widely studied in pharmaceutical and agrochemical research. This compound features a cyclohexyl substituent at the 5-position and a methyl group at the 6-position, which significantly influence its physicochemical properties and reactivity. Its molecular formula, C₁₁H₁₈N₄, and unique structural attributes make it a subject of interest for researchers exploring small-molecule inhibitors, nucleic acid analogs, and bioactive intermediates.

In recent years, the demand for pyrimidine derivatives like 5-cyclohexyl-6-methylpyrimidine-2,4-diamine has surged due to their versatility in drug discovery. Searches for "pyrimidine-based therapeutics" and "CAS 37033-21-9 applications" have spiked, reflecting industry interest in its potential as a building block for kinase inhibitors or antiviral agents. The compound’s diamine functionality allows for further derivatization, enabling the synthesis of libraries for high-throughput screening—a hot topic in AI-driven drug design.

From a technical perspective, 5-cyclohexyl-6-methylpyrimidine-2,4-diamine exhibits moderate solubility in polar organic solvents like DMSO and methanol, while remaining stable under ambient conditions. Its melting point and spectral data (e.g., NMR, IR) are critical for quality control, as highlighted in queries such as "37033-21-9 spectral analysis." Researchers also frequently search for "synthetic routes to 6-methylpyrimidine diamines," underscoring the need for scalable and sustainable production methods aligned with green chemistry principles.

The compound’s relevance extends to material science, where its aromaticity and hydrogen-bonding capabilities are explored for molecular self-assembly. Trends in "functional pyrimidines in nanotechnology" mirror this interdisciplinary appeal. Additionally, regulatory-compliant suppliers emphasize its non-hazardous classification, addressing FAQs like "Is CAS 37033-21-9 toxic?"—a common concern among industrial users.

In conclusion, 5-cyclohexyl-6-methylpyrimidine-2,4-diamine (CAS No. 37033-21-9) represents a multifaceted tool for modern chemistry. Its applications span medicinal chemistry, catalysis, and material engineering, driven by its adaptable scaffold. As innovation accelerates in precision medicine and smart materials, this compound’s role is poised to expand, making it a staple in research and development pipelines worldwide.